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Compound of Interest

Compound Name: 2-Amino-6-methylisonicotinic acid

Cat. No.: B1337688

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and available technical
data for 2-Amino-6-methylisonicotinic acid (CAS No: 65169-64-4). The information is
intended to support its safe use in research and development settings.

Chemical Identification and Physical Properties

2-Amino-6-methylisonicotinic acid, also known as 2-amino-6-methylpyridine-4-carboxylic
acid, is a substituted pyridine derivative.[1][2]

Property Value Reference
CAS Number 65169-64-4 [1][2]
Molecular Formula C7HsN20:2 [1112]
Molecular Weight 152.15 g/mol [1][2]
Appearance Solid

Melting Point 250 °C [3]

Boiling Point Not available [3]

Density Not available [3]
Solubility Information not available
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Safety and Handling

A specific Safety Data Sheet (SDS) for 2-Amino-6-methylisonicotinic acid is not readily
available in the public domain. However, based on the safety information for structurally similar
compounds, such as other amino- and methyl-substituted pyridines, a set of general
precautionary measures should be followed. The hazards associated with close analogs
primarily include skin, eye, and respiratory irritation.[4]

Hazard Identification

Due to the lack of specific toxicological data for 2-Amino-6-methylisonicotinic acid, a
cautious approach is warranted. Based on related compounds, potential hazards may include:

o Skin Irritation: May cause skin irritation upon contact.
o Eye Irritation: May cause serious eye irritation.

o Respiratory Irritation: May cause respiratory tract irritation if inhaled.

Recommended Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield.
e Hand Protection: Wear compatible chemical-resistant gloves.
o Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

o Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if
working with fine powders or in a poorly ventilated area.

Handling and Storage

o Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize
inhalation of dust. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1337688?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR314049_msds.pdf
https://www.benchchem.com/product/b1337688?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

First Aid Measures

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

 In case of skin contact: Flush skin with plenty of water. Remove contaminated clothing and
shoes. Get medical attention if irritation develops.

 In case of inhalation: Remove to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Get medical attention.

 In case of ingestion: Do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Rinse mouth with water. Get medical attention.

Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.

e Hazardous Combustion Products: May include carbon oxides and nitrogen oxides.

Accidental Release Measures
o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Avoid dust formation.

o Environmental Precautions: Do not let product enter drains.

» Methods for Cleaning Up: Sweep up and shovel into a suitable container for disposal. Avoid
generating dust.

Experimental Protocols
Synthesis of 2-Amino-6-methylisonicotinic Acid

A method for the synthesis of the related compound, 2-amino-6-methylnicotinic acid, has been
described in the patent literature. This can serve as a potential starting point for the synthesis
of the isonicotinic acid derivative, though modifications would be necessary. The described
synthesis is a one-pot reaction from 2-chloro-3-cyano-6-methylpyridine.[5]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1337688?utm_src=pdf-body
https://patents.google.com/patent/EP3162796A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Synthesis (Illustrative)

Step 1: Amination and Hydrolysis

Step 2: Saponification

Aqueous Ammonia
Base (e.g., KOH) Saponification
Reaction 2-amino-6-methylnicotinamide ‘
I

2-amino-6-methylnicotinic acid

2-chloro-3-cyano-6-methylpyridine

Click to download full resolution via product page

lllustrative one-pot synthesis workflow for a related compound.

Biological Activity and Signaling Pathways

There is currently no publicly available information on the specific biological activity or
associated signaling pathways of 2-Amino-6-methylisonicotinic acid. Research on
structurally similar compounds has explored their potential as intermediates in the synthesis of
pharmacologically active molecules. However, the direct biological effects of this particular
compound remain uncharacterized.

Given the lack of data, a hypothetical workflow for initial biological screening is presented
below. This workflow is a general guide and would need to be adapted based on the specific
research objectives.

Hypothetical Biological Screening Workflow
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2-Amino-6-methylisonicotinic Acid

'
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A general workflow for the initial biological screening of a novel compound.

Conclusion

2-Amino-6-methylisonicotinic acid is a chemical compound for which detailed safety and
biological data are limited. Researchers and drug development professionals should handle
this compound with caution, adhering to the general safety guidelines for related pyridine
derivatives. The synthesis protocol for a similar compound provides a potential route for its
preparation. Further research is required to elucidate its biological activity and potential

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. calpaclab.com [calpaclab.com]

e 2. alfa-chemistry.com [alfa-chemistry.com]

» 3. chemsynthesis.com [chemsynthesis.com]

4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

e 5. EP3162796A1 - Method for producing 2-amino-6-methylnicotinic acid - Google Patents
[patents.google.com]

 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 2-Amino-6-
methylisonicotinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337688#2-amino-6-methylisonicotinic-acid-safety-
and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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